For QDs used in displays, a narrow emission linewidth and emission peak tuning depending on the morphology of the QDs are the most important factors in order to maximize the range of colors to be represented. CdSe-based QDs are known as the most suitable QDs for displays, but cadmium is a highly toxic and regulated substance for use worldwide; InP-based QDs are the most noteworthy alternative. However, InP-based QDs have a wider linewidth of emission light in the entire visible region compared to CdSe-based QDs. In this work, we use the ZnSe inner shell as a lattice buffer layer between the InGaP core and the ZnS outer shell in the type-I structure, using a heating-up method in which ZnSe precursors were added to a low-temperature core solution and then rapidly raised to a temperature of 270–320 °C. Interestingly, when reacting at high temperatures, the shape of the QDs changes to a tetrahedron, and the FWHM becomes narrower than at low temperature. To understand this phenomenon, we proceeded with transmission electron microscopy (TEM) and powder X-ray diffraction (PXRD) analyses, and a reasonable explanation was provided with DFT calculations.

As the first of a series of molecular solenoids, two classes of dithia[7]helicenes (coil-shaped molecules with sulfur atoms integrated within a helical conjugated system) have been devised and synthesized to be used in molecular electronics. We used a modular assembly of fragments using Pd catalyzed coupling reactions and a final photocyclization step for the syntheses; this strategy gave us straightforward access to helicenes bearing thiophene end rings with either exo or endo topologies. Unequivocal structural characterization was carried out by X-ray crystallography. In the solid state, their crystal architectures show little similarities; both can be considered an ensemble of heterochiral dimers (P/M) that are themselves very different in nature in light of their main pairing interactions. On a gold surface, the effect of the sulfur atom is to strengthen their binding to the electrodes, as manifested by scanning tunneling microscopy (STM) performed at room temperature. Different coating patterns were observed for each class of molecule, although the most prominent finding is that we could see resolved STM images of a single molecule, with a full display of its inherent chirality under room temperature conditions.

In the present work, an electrochemical immunosensor has been fabricated for the detection of amyloid beta peptide (βA1-–42) based on a gold nanoparticle/nickel ferrite decorated graphene oxide-chitosan nanocomposite (Au/NiFe2O4@GO-Ch) modified glassy carbon electrode (GCE) as an effective sensing platform. βA1–42 has been analyzed as a potential biomarker for its application in Alzheimer's disease monitoring. The combination of highly conducting Au and NiFe2O4 nanoparticles on two-dimensional GO nanosheets provides an excellent platform for sensitive and selective sensing applications. A miniaturized Au/NiFe2O4@GO-Ch/GCE immunosensor was prepared by immobilization of βA antibody onto Au//NiFe2O4@GO-Ch/GCE via carbodiimide coupling. Various characterization techniques were utilized in the study to estimate the morphological and electronic attributes of the components used to fabricate the immunosensor. Differential pulse voltammetry (DPV) was performed to study the amperometric response of the developed immunosensor as a function of βA1–42 concentration. The DPV results confirmed that the immunosensor detected βA1–42 selectively and demonstrated a wide linear range from 1 pg mL−1 to 1 ng mL−1 and a detection limit of 3.0 pg mL−1. Furthermore, the immunosensor also indicated its clinical viability by detecting βA1–42 in cerebrospinal fluid.

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This review details the current state of the art in aqueous two-phase extraction (ATPE) based separations of surfactant dispersed single-wall carbon nanotubes by their chemical species, i.e., (n,m) structure, semiconducting or metallic nature, and enantiomeric handedness. Discussions of the factors affecting each separation, including workflow effects, variations of different surfactant and nanotube materials, and the underlying physical mechanism are presented. Lastly an outlook on the applications of ATPE at bench scale and implementation to larger scales is discussed, along with identification of research directions that could further support ATPE development.

Temporal regulation of mass transport across the membrane is a vital feature of biological systems. Such regulatory mechanisms rely on complex biochemical reaction networks, often operating far from equilibrium. Herein, we demonstrate biochemical reaction mediated temporal regulation of mass transport in nanochannels of mesoporous silica sphere. The rationally designed nanochannels with pH responsive electrostatic gating are fabricated through a hetero-functionalization approach utilizing propylamine and carboxylic acid moieties. At basic pH, cationic small molecules can diffuse into the nanochannels which release back to the solution at acidic pH. The transient ion transport is temporally controlled using a base as fuel along with esterase enzyme as the mediator. The slow enzymatic hydrolysis of a dormant deactivator (ethyl acetate) determines the lifetime of transient encapsulated state, which can be programmed easily by modulating the enzymatic activity of esterase. This system represents a unique approach to create autonomous artificial cellular models.

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Interest in branched colloidal gold nanosystems has gained increased traction due to the structures' outstanding optical and plasmonic properties, resulting in utilization in techniques such as surface-enhanced spectroscopy and bioimaging, as well as plasmon photocatalysis and photothermal therapy. The unique morphologies of nanostars, multipods, urchins, and other highly branched nanomaterials exhibit selective optical and crystallographic features accessible by alterations in the respective wet-chemical syntheses, opening a vast array of useful applications. Examination of discriminatory reaction conditions, such as seeded growth (e.g., single-crystalline vs. multiply twinned seeds), underpotential deposition of Ag(I), galvanic replacement, and the dual use of competing reducing and capping agents, is shown to reveal conditions necessary for the genesis of assorted branched nanoscale gold frameworks. By observing diverse approaches, including template-directed, microwave-mediated, and aggregation-based methods, among others, a schema of synthetic pathways can be constructed to provide a guiding roadmap for obtaining the full range of desired branched gold nanocrystals. This review presents a comprehensive summary of such advances and these nuances of the underlying procedures, as well as offering mechanistic insights into the directed nanoscale growth. We conclude the review by discussing various applications for these fascinating nanomaterials, particularly surface-enhanced Raman spectroscopy, photothermal and photodynamic therapy, catalysis, drug delivery, and biosensing.

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